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Compound of Interest

Compound Name: 2-(3-Phenylpropyl)Pyridine

Cat. No.: B1585362

For researchers, scientists, and professionals in drug development, 2-(3-
phenylpropyl)pyridine is a molecule of significant interest due to its versatile applications.
This technical guide provides a comprehensive overview of its chemical structure and a
detailed examination of its synthesis methodologies, complete with experimental protocols and
gquantitative data.

Core Structure and ldentification

2-(3-Phenylpropyl)pyridine is a heterocyclic aromatic compound. Its structure consists of a
pyridine ring where the hydrogen atom at the second position is substituted with a 3-
phenylpropyl group.[1] This substitution imparts specific chemical properties that make it a
valuable intermediate and building block in organic synthesis.[2]
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Identifier Value

IUPAC Name 2-(3-phenylpropyl)pyridine

CAS Number 2110-18-1

Molecular Formula C14H15N

Molecular Weight 197.28 g/mol

SMILES C1=CC=C(C=C1)CCCC2=CC=CC=N2

INChl=1S/C14H15N/c1-2-7-13(8-3-1)9-6-11-14-
10-4-5-12-15-14/h1-5,7-8,10,12H,6,9,11H2

InChl

Synthesis of 2-(3-Phenylpropyl)pyridine

The synthesis of 2-(3-phenylpropyl)pyridine can be achieved through various chemical
reactions. A common and effective method involves the alkylation of 2-picoline with a
phenylpropyl halide. Below is a generalized reaction scheme and a detailed experimental
protocol for a representative synthesis.

Synthesis Workflow
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Caption: General workflow for the synthesis of 2-(3-Phenylpropyl)pyridine.

Experimental Protocol: Alkylation of 2-Picoline

This protocol details a common laboratory-scale synthesis of 2-(3-phenylpropyl)pyridine.
Materials:

¢ 2-Picoline
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e 1-Bromo-3-phenylpropane

e n-Butyllithium (n-BuLi) in hexanes

e Anhydrous tetrahydrofuran (THF)

o Saturated aqueous ammonium chloride (NH4CI) solution

o Saturated aqueous sodium bicarbonate (NaHCO3) solution

o Brine (saturated aqueous NaCl solution)

e Anhydrous magnesium sulfate (MgSO4)

« Silica gel for column chromatography

¢ Hexanes

o Ethyl acetate

Procedure:

e Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a nitrogen inlet is charged with anhydrous THF and cooled to
-78 °C in a dry ice/acetone bath.

o Deprotonation: 2-Picoline is added to the flask, followed by the dropwise addition of n-
butyllithium solution over 15 minutes. The resulting deep red solution is stirred at -78 °C for
30 minutes.

o Alkylation: 1-Bromo-3-phenylpropane is added dropwise to the solution. The reaction mixture
is stirred at -78 °C for 2 hours and then allowed to warm to room temperature overnight.

¢ Quenching: The reaction is carefully quenched by the slow addition of saturated aqueous
NHA4CI solution.

o Extraction: The aqueous layer is separated and extracted with ethyl acetate. The combined
organic layers are washed with saturated aqueous NaHCO3 solution and brine.
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» Drying and Concentration: The organic layer is dried over anhydrous MgSO4, filtered, and
the solvent is removed under reduced pressure to yield the crude product.

 Purification: The crude product is purified by silica gel column chromatography using a
gradient of hexanes and ethyl acetate as the eluent to afford pure 2-(3-

phenylpropyl)pyridine.

Parameter Value

Typical Yield 75-85%

Reaction Time 12-16 hours

Reaction Temperature -78 °C to Room Temperature
Purity (Post-Chromatography) >98% (by GC-MS)

Logical Relationship of Synthesis Steps

The synthesis process follows a logical progression of chemical transformations, each with a
specific purpose.
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Caption: Logical steps in the synthesis of 2-(3-Phenylpropyl)pyridine.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1585362?utm_src=pdf-body-img
https://www.benchchem.com/product/b1585362?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This technical guide provides a foundational understanding of the structure and a viable
synthetic route for 2-(3-phenylpropyl)pyridine, offering valuable information for researchers
and professionals in the field of chemical and pharmaceutical development. The provided
experimental details can be adapted for various scales of production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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